Cas no 2551119-65-2 (lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate)

lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate structure
2551119-65-2 structure
Product Name:lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
CAS No:2551119-65-2
MF:C6H8LiN3O2
MW:161.087620735168
MDL:MFCD32875345
CID:5656754
PubChem ID:155822257
Update Time:2023-11-27

lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Lithium;3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
    • EN300-27194225
    • lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
    • 2551119-65-2
    • MDL: MFCD32875345
    • Inchi: 1S/C6H9N3O2.Li/c1-4-7-5(9-8-4)2-3-6(10)11;/h2-3H2,1H3,(H,10,11)(H,7,8,9);/q;+1/p-1
    • InChI Key: PTPRMIHCCVZKHE-UHFFFAOYSA-M
    • SMILES: [O-]C(CCC1=NNC(C)=N1)=O.[Li+]

Computed Properties

  • Exact Mass: 161.07765494g/mol
  • Monoisotopic Mass: 161.07765494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.7Ų

lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27194225-1g
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
2551119-65-2 95%
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Enamine
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Enamine
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Enamine
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Enamine
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lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
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Enamine
EN300-27194225-1.0g
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
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Enamine
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Enamine
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